Cas no 1503195-51-4 (1-(8-Oxa-3-azabicyclo[3.2.1]oct-3-yl)-2-propen-1-one)

• Product Name: 1-(8-Oxa-3-azabicyclo[3.2.1]oct-3-yl)-2-propen-1-one
• CAS No: 1503195-51-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5456352
• PubChem ID: 66372117
• Update Time: 2025-08-05

1-(8-Oxa-3-azabicyclo[3.2.1]oct-3-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• Z1274416217
• AKOS015717004
• EN300-5108493
• 1503195-51-4
• 1-{8-oxa-3-azabicyclo[3.2.1]octan-3-yl}prop-2-en-1-one
• 1-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)prop-2-en-1-one
• 1-(8-Oxa-3-azabicyclo[3.2.1]oct-3-yl)-2-propen-1-one

• Inchi： 1S/C9H13NO2/c1-2-9(11)10-5-7-3-4-8(6-10)12-7/h2,7-8H,1,3-6H2
• InChI Key： KJXPLGAYZUQLMZ-UHFFFAOYSA-N
• SMILES： C(N1CC2OC(CC2)C1)(=O)C=C

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.1±31.0 °C(Predicted)
• pka: -1.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-(8-Oxa-3-azabicyclo[3.2.1]oct-3-yl)-2-propen-1-one

1-(8-Oxa-3-Azabicyclo[3.2.1]Oct-3-Yl)-2-Propen-1-One: A Comprehensive Overview

The compound 1-(8-Oxa-3-Azabicyclo[3.2.1]Oct-3-Yl)-2-Propen-1-One, identified by the CAS Registry Number 1503195-51-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic ketones, characterized by its unique bicyclo[3.2.1]octane framework, which is further substituted with an oxo group and a ketone moiety. The structure of this compound is notable for its rigid bicyclic system, which imparts stability and enhances its reactivity in certain chemical transformations.

Recent studies have highlighted the importance of bicyclic systems like 8-Oxa-3-Azabicyclo[3.2.1]Octane in drug design due to their ability to mimic natural product scaffolds. The presence of the ketone group in 2-Propen-1-One further enhances the compound's versatility, making it a valuable intermediate in organic synthesis. Researchers have explored its potential as a precursor for the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of 1-(8-Oxa-3-Azabicyclo[3.2.1]Oct-3-Yl)-2-Propen-1-One typically involves multi-step processes that combine ring-forming reactions with functional group transformations. One common approach involves the cyclization of amino alcohols followed by oxidation to introduce the ketone functionality. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a building block for creating bioisosteres and mimetics of natural products. Its rigid structure allows for precise control over steric and electronic properties, which are critical factors in drug design. Additionally, its use as a chiral auxiliary has been explored, leveraging the inherent chirality of the bicyclic system to facilitate asymmetric synthesis.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity profiles of 8-Oxa-3-Azabicyclo[3.2.1]Octane-based compounds. These studies have provided insights into their potential roles as catalysts or ligands in transition metal-mediated reactions, further expanding their utility in organic synthesis.

The integration of green chemistry principles into the synthesis and application of 1-(8-Oxa-3-Azabicyclo[3.2.1]Oct-3-Yl)-2-Propen-1-One has also been a focus of recent research efforts. By developing more sustainable synthetic pathways and exploring biodegradable applications, this compound is poised to play a significant role in environmentally friendly chemical processes.

In conclusion, 1-(8-Oxa-3-Azabicyclo[3.2.1]Oct-3-Yl)-2-Propen-1-One, with its unique structural features and versatile functional groups, represents a valuable asset in contemporary organic chemistry and pharmacology research.